Cas no 93276-84-7 (4H-Pyrano[4,3-c]isoxazole-4,6(7H)-dione,3-methyl-)

• Product Name: 4H-Pyrano[4,3-c]isoxazole-4,6(7H)-dione,3-methyl-
• CAS No: 93276-84-7
• MF: C₇H₅NO₄
• MW: 167.118901968002
• CID: 801271
• PubChem ID: 45099335
• Update Time: 2025-04-19

4H-Pyrano[4,3-c]isoxazole-4,6(7H)-dione,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrano[4,3-c]isoxazole-4,6(7H)-dione,3-methyl-
• 4H-Pyrano[4,3-c]isoxazole-4,6(7H)-dione,3-methyl-(9CI)
• 93276-84-7
• 3-Methyl-4H-pyrano[4,3-c]isoxazole-4,6(7H)-dione

• Inchi： 1S/C7H5NO4/c1-3-6-4(8-12-3)2-5(9)11-7(6)10/h2H2,1H3
• InChI Key： SFLVDWLTXPFDJX-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C(=O)OC(CC2=N1)=O

Computed Properties

• Exact Mass: 167.022
• Monoisotopic Mass: 167.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 0.1